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Introduction: The Significance of Triazolopyridines
and the Advantage of Copper Catalysis

The triazolopyridine scaffold is a cornerstone in medicinal chemistry and drug development,
forming the core structure of numerous therapeutic agents.[1][2] These fused heterocyclic
compounds exhibit a wide range of biological activities, including their roles as inhibitors of key
enzymes like Janus kinases (JAK) and histone deacetylases (HDAC), making them critical in
the development of treatments for inflammatory diseases and cancer.[3] The specific
substitution pattern on the triazolopyridine ring system allows for the fine-tuning of a molecule's
pharmacological profile, driving the demand for versatile and efficient synthetic methodologies.

Traditionally, the synthesis of triazolopyridines has involved multi-step procedures that can be
time-consuming and may lack broad functional group tolerance.[4] However, the advent of
copper-catalyzed reactions has revolutionized the construction of these important N-
heterocycles.[5][6] Copper catalysis offers a more cost-effective and environmentally benign
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alternative to other transition metals like palladium.[5] Copper's abundance, low toxicity, and
unique reactivity enable a range of transformations, including C-N and N-N bond formations,
often under milder conditions and with greater efficiency.[5][6] This guide provides an in-depth
exploration of two prominent copper-catalyzed methods for the synthesis of substituted
triazolopyridines, complete with detailed protocols, mechanistic insights, and practical guidance
for researchers in the field.

Methodology 1: Synthesis of{5][7][8]Triazolo[1,5-
a]pyridines via Oxidative C-N/N-N Coupling

A highly efficient approach for the synthesis of 2-substituted-[5][7][8]triazolo[1,5-a]pyridines
involves the copper-catalyzed reaction of 2-aminopyridines with nitriles. This method,
pioneered by Ueda and Nagasawa, proceeds through a tandem addition and oxidative
cyclization sequence, forming both a C-N and an N-N bond in a single operation.[4][7][9]

Plausible Reaction Mechanism

The reaction is believed to initiate with the copper-catalyzed addition of the 2-aminopyridine to
the nitrile, forming an N-pyridylamidine intermediate. This is followed by an intramolecular
oxidative N-N bond formation, facilitated by the copper catalyst, to yield the final
triazolopyridine product. Molecular oxygen from the air often serves as the terminal oxidant in
this process.[4]
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Caption: Proposed catalytic cycle for the synthesis of[5][7][8]triazolo[1,5-a]pyridines.
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Detailed Experimental Protocol

Materials:

e 2-Aminopyridine (1.0 mmol)

e Substituted Nitrile (1.2 mmol)

o Copper(l) Bromide (CuBr) (0.05 mmol, 5 mol%)

e 1,10-Phenanthroline (0.05 mmol, 5 mol%) (optional, as ligand)
e Zinc lodide (Znl2) (0.1 mmol, 10 mol%) (additive)[9]
e 1,2-Dichlorobenzene (DCB) (3 mL)

o Reaction vial (e.g., 10 mL sealed tube)

 Stir bar

» Heating block or oil bath

Procedure:

e To an oven-dried reaction vial equipped with a stir bar, add 2-aminopyridine (1.0 mmol), the
substituted nitrile (1.2 mmol), CuBr (0.05 mmol), 1,10-phenanthroline (0.05 mmol), and Znl:
(0.1 mmol).[9]

o Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.
e Add 1,2-dichlorobenzene (3 mL) via syringe.

o Seal the vial and place it in a preheated heating block or oil bath at 130 °C.[9]

« Stir the reaction mixture for 24 hours.[9]

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).
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e Upon completion, cool the reaction mixture to room temperature.

 Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and
wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel using an appropriate
eluent system (e.g., hexane/ethyl acetate gradient).

Substrate Scope and Optimization

This method demonstrates good tolerance for a variety of functional groups on both the 2-
aminopyridine and the nitrile components. Electron-deficient benzonitriles tend to provide

higher yields, while electron-rich and aliphatic nitriles may require longer reaction times or
higher temperatures.[4]

2-Aminopyridine

Entry L Nitrile Derivative Yield (%)
Derivative

1 2-Aminopyridine Benzonitrile 81
2-Amino-5- .

2 4-Chlorobenzonitrile 75

chloropyridine

2-Amino-4- o
3 o 4-Methoxybenzonitrile 68
methylpyridine

4 2-Aminopyridine Acetonitrile 45

Table 1: Representative substrate scope for the copper-catalyzed synthesis of[5][7]
[8]triazolo[1,5-a]pyridines.

Optimization Insights:

e Ligands: While the reaction can proceed without a ligand, the addition of N-donor ligands like
1,10-phenanthroline can enhance the catalytic activity and improve yields, particularly for
challenging substrates.[9]
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o Additives: Lewis acidic additives such as Znlz have been shown to significantly improve the
reaction efficiency.[9]

» Solvent: High-boiling, non-polar solvents like 1,2-dichlorobenzene are typically optimal.[9]

Methodology 2: Synthesis of{1][5][7]Triazolo[1,5-
a]pyridines via Oxidative Cyclization of Hydrazones

The synthesis of the[1][5][7]triazolo[1,5-a]pyridine isomer is efficiently achieved through the
copper-catalyzed oxidative cyclization of 2-pyridyl ketone hydrazones.[8] This method allows
for the construction of the 1,2,3-triazole ring through an intramolecular N-N bond formation.

Plausible Reaction Mechanism

The reaction proceeds through the initial formation of a hydrazone from a 2-acylpyridine and
hydrazine. The copper(ll) catalyst then coordinates to the hydrazone, facilitating an
intramolecular oxidative cyclization to form the triazolopyridine ring. Atmospheric oxygen often
serves as the terminal oxidant, regenerating the active Cu(ll) catalyst.[8]
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Caption: Workflow for the synthesis of[1][5][7]triazolo[1,5-a]pyridines.
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Detailed Experimental Protocol

Materials:

2-Acylpyridine (1.0 mmol)

Hydrazine monohydrate (1.2 mmol)

Copper(ll) Acetate (Cu(OAc)2) (0.1 mmol, 10 mol%)
Ethyl Acetate (5 mL)

Round-bottom flask

Stir bar

Reflux condenser

Procedure:

In a round-bottom flask equipped with a stir bar, dissolve the 2-acylpyridine (1.0 mmol) in
ethyl acetate (3 mL).

Add hydrazine monohydrate (1.2 mmol) to the solution and stir at room temperature for 1-2
hours to form the hydrazone in situ. The formation of the hydrazone can be monitored by
TLC.

To the reaction mixture, add copper(ll) acetate (0.1 mmol).[8]

Attach a reflux condenser and heat the reaction mixture to a gentle reflux (approximately 77
°C for ethyl acetate).

Stir the reaction under an air atmosphere for 12-24 hours. The use of ethyl acetate as the
solvent has been shown to dramatically promote the oxidative N-N bond formation.[8]

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.
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Filter the reaction mixture through a pad of celite to remove the copper catalyst.

Wash the celite pad with additional ethyl acetate.

Combine the organic filtrates and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Substrate Scope and Optimization

This method is applicable to a wide range of 2-acylpyridines bearing both electron-donating
and electron-withdrawing substituents.

Entry 2-Acylpyridine Derivative Yield (%)
1 2-Acetylpyridine 92
2 2-Benzoylpyridine 88
3 2-Acetyl-5-bromopyridine 85
4 2-(4-Methoxybenzoyl)pyridine 82

Table 2: Representative substrate scope for the copper-catalyzed synthesis of[1][5]
[7]triazolo[1,5-a]pyridines.

Optimization Insights:

o Catalyst: Copper(ll) acetate is a commonly used and effective catalyst for this
transformation.[8] Heterogeneous copper catalysts have also been developed, which can be
recovered and reused.[10]

e Solvent: Ethyl acetate is often the solvent of choice as it promotes the desired oxidative
cyclization.[8]

e One-Pot Procedure: This reaction can be conveniently performed as a one-pot synthesis
directly from the 2-acylpyridine and hydrazine without isolation of the intermediate
hydrazone, which can improve overall efficiency.[8]
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Troubleshooting and Practical Considerations
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Problem

Possible Cause

Suggested Solution

Low or No Product Formation

Inactive catalyst

Use a fresh, high-purity copper
source. Consider pre-activation

of the catalyst if necessary.

Insufficient reaction

temperature or time

Gradually increase the
reaction temperature and
monitor the reaction for longer

periods.

Poor substrate reactivity

For less reactive substrates,
consider using a ligand to
enhance catalyst activity or a

more forcing solvent.

Formation of Side Products

Homocoupling of starting

materials

Ensure the reaction is
performed under an inert
atmosphere (for Method 1) to
minimize oxidative side

reactions.[11]

Decomposition of starting

materials or product

Use milder reaction conditions
(lower temperature, weaker
base if applicable). Ensure the
purification method is not

causing degradation.

Difficulty in Product

Isolation/Purification

Product is highly polar

Use a more polar eluent
system for column
chromatography or consider
reverse-phase

chromatography.

Co-elution with byproducts

Optimize the chromatographic
conditions (e.g., different
solvent system, gradient
elution). Recrystallization may
be an alternative purification

method.
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Table 3: Troubleshooting guide for copper-catalyzed triazolopyridine synthesis.

Applications in Drug Discovery

The synthetic routes outlined above provide efficient access to a diverse library of substituted
triazolopyridines for screening in drug discovery programs. For instance, derivatives of[5][7]
[8]triazolo[1,5-a]pyridine have been identified as potent and selective inhibitors of various
kinases, which are critical targets in oncology and immunology. The ability to readily introduce
a wide range of substituents allows for the systematic exploration of structure-activity
relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Conclusion

Copper-catalyzed reactions have emerged as indispensable tools for the synthesis of
substituted triazolopyridines, offering significant advantages in terms of efficiency, cost-
effectiveness, and functional group tolerance. The oxidative coupling of 2-aminopyridines with
nitriles and the oxidative cyclization of 2-pyridyl ketone hydrazones represent two powerful and
versatile strategies for accessing the[5][7][8] and[1][5][7] isomers, respectively. By
understanding the underlying mechanisms and optimizing reaction conditions, researchers can
leverage these methodologies to accelerate the discovery and development of novel
triazolopyridine-based therapeutics.

References

o Copper Catalyzed Synthesis of Heterocyclic Molecules via C—N and C-O Bond Formation
under Microwaves: A Mini-Review. (2023). National Institutes of Health. [Link]

e Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Organic Chemistry Portal. [Link]

o Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from
Enaminonitriles. (2024). National Institutes of Health. [Link]

o Facile One-Pot Synthesis of[1][5][7] Triazolo[ 1, 5-a] Pyridines from 2Acylpyridines by
Copper(ll)-Catalyzed Oxidative N-N Bond Formation. (2014). ResearchGate. [Link]

» Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An
extensive review. (2023). ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/260684232_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/260684232_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10310708/
https://www.organic-chemistry.org/synthesis/heterocycles/nitrogen-heterocycles/124-triazolo15-apyridines.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10889225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/264491790_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2-Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://www.researchgate.net/publication/371295325_Triazolopyridine_a_leitmotif_of_synthetic_methods_and_pharmacological_attributes_An_extensive_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Copper-Catalyzed Synthesis of 2-Substituted Oxazolopyridines. (2009). Sci-Hub. [Link]

Copper Catalyzed Synthesis of Heterocyclic Molecules via C—N and C-O Bond Formation
under Microwaves: A Mini-Review. (2023). ACS Omega. [Link]

Facile Synthesis of 1,2,4-Triazoles via a Copper-Catalyzed Tandem Addition-Oxidative
Cyclization. (2009). Organic Chemistry Portal. [Link]

Mechanistic insights into copper-catalyzed aerobic oxidative coupling of N—N bonds. (2016).
Proceedings of the National Academy of Sciences. [Link]

Synthesis of novel copper(ll) NHC complexes of pyridine-functionalized benzimidazolylide
ligands and their catalysis in cross-coupling reactions. (2025). ACS Fall 2025. [Link]

Synthesis of New Terpyridine-like ligands based on Triazolopyridines and Benzotriazoles.
(2016). ResearchGate. [Link]

Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An
extensive review. (2023). Arabian Journal of Chemistry. [Link]

Recyclable Heterogeneous Copper(ll)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone
Hydrazones Towards[1][5][7]Triazolo[1,5-a]pyridines. (2019). Organic Chemistry Portal.
[Link]

Cu-catalyzed cross-coupling of methyl ketones and pyridin-2-amines for the synthesis of N-
(2-pyridyl)-a-ketoamides. (2021). ResearchGate. [Link]

Recent developments and perspectives in the copper-catalyzed multicomponent synthesis of
heterocycles. (2021). RSC Publishing. [Link]

Cu(ll)-Catalyzed Green Synthesis of 1,4,5-Trisubstituted-1,2,3-Triazoles from Chalcone
Derivatives — Studies on Their Cytotoxicity Profile. (2018). ResearchGate. [Link]

Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. (2022). SciSpace. [Link]

New Method for the General Synthesis of[5][7][8] Triazolo[1,5-a]pyridines. (2005).
ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://sci-hub.se/10.1055/s-0029-1217312
https://pubs.acs.org/doi/10.1021/acsomega.3c02041
https://www.organic-chemistry.org/abstracts/lit2/261.shtm
https://www.pnas.org/doi/10.1073/pnas.1607142113
https://www.eventscribe.net/2025/ACSfall/fsPopup.asp?Mode=posterInfo&PosterID=908485
https://www.researchgate.net/publication/309440615_Synthesis_of_New_Terpyridine-like_ligands_based_on_Triazolopyridines_and_Benzotriazoles
https://www.sciencedirect.com/science/article/pii/S187853522300263X
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.organic-chemistry.org/abstracts/lit4/820.shtm
https://www.researchgate.net/publication/344078738_Cu-catalyzed_cross-coupling_of_methyl_ketones_and_pyridin-2-amines_for_the_synthesis_of_N-2-pyridyl-a-ketoamides
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d0ra10472h
https://www.researchgate.net/publication/328574768_CuII-Catalyzed_Green_Synthesis_of_145-Trisubstituted-123-Triazoles_from_Chalcone_Derivatives-_Studies_on_Their_Cytotoxicity_Profile
https://typeset.io/papers/synthesis-methods-of-1-2-3-1-2-4-triazoles-a-review-2q41g3j7l4
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/260684232_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://www.researchgate.net/publication/229676770_New_Method_for_the_General_Synthesis_of_124Triazolo15-apyridines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Copper-Mediated Coupling Reactions and Their Applications in Natural Products and
Designed Biomolecules Synthesis. (2010). ACS Publications. [Link]

Preparation of 1,2-substituted benzimidazoles via a copper-catalyzed three component
coupling reaction. (2016). RSC Publishing. [Link]

First Application of an Efficient and Versatile Ligand for Copper-Catalyzed Cross-Coupling
Reactions of Vinyl Halides with N-Heterocycles and Phenols. (2010). ACS Publications.
[Link]

Copper-Catalyzed Cascade Synthesis of[5][7][8]-Triazoloquinazolinones. (2018). Sci-Hub.
[Link]

Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. (2016). White
Rose eTheses Online. [Link]

(PDF) Copper-Catalyzed Coupling Reactions. (2002). ResearchGate. [Link]

Application of N-heterocyclic carbene—Cu(l) complexes as catalysts in organic synthesis: a
review. (2018). Beilstein Journals. [Link]

Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors with
broad-spectrum antiproliferative activity. (2024). PubMed. [Link]

Efficient Synthesis and X-ray Structure of[5][7][8]Triazolo[4,3-a]pyridines via Oxidative
Cyclization Using N-Chlorosuccinimide (NCS). (2022). MDPI. [Link]

Palladium-Catalyzed CN and CO Coupling—A Practical Guide from an Industrial Vantage
Point. (2008). University of Windsor. [Link]

Copper-Catalyzed Hydroamination of 2-Alkynylazobenzenes: Synthesis of 3-Alkenyl-2H-
Indazoles. (2024). National Institutes of Health. [Link]

Synthesis and crystal structure of a new copper(ll) complex based on 5-ethyl-3-(pyridin-2-yl).
(2020). IUCrData. [Link]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://pubs.acs.org/doi/10.1021/cr900273k
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob00812e
https://pubs.acs.org/doi/10.1021/ol902624x
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/260684232_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://sci-hub.se/10.1055/s-0036-1591565
https://etheses.whiterose.ac.uk/16309/
https://www.researchgate.net/publication/285741009_Copper-Catalyzed_Coupling_Reactions
https://www.beilstein-journals.org/bjoc/articles/14/278
https://pubmed.ncbi.nlm.nih.gov/39377432/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10324070/
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/1,2,4-triazolo-1,5-a-pyridines.shtm
https://www.researchgate.net/publication/260684232_Facile_One-Pot_Synthesis_of_123_Triazolo_1_5-a_Pyridines_from_2Acylpyridines_by_CopperII-Catalyzed_Oxidative_N-N_Bond_Formation
https://www.mdpi.com/1420-3049/27/15/4962
https://scholar.uwindsor.ca/cgi/viewcontent.cgi?article=1000&context=macdonald-pubs
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11204626/
https://iucrdata.iucr.org/d/issues/2020/05/00/dz5179/dz5179.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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